Cas no 49582-71-0 (4-(Dimethylamino)-4-ethoxy-3-buten-2-one)

• Product Name: 4-(Dimethylamino)-4-ethoxy-3-buten-2-one
• CAS No: 49582-71-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 2669528
• Update Time: 2023-08-06

4-(Dimethylamino)-4-ethoxy-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Dimethylamino)-4-ethoxy-3-buten-2-one

• Inchi： 1S/C8H15NO2/c1-5-11-8(9(3)4)6-7(2)10/h6H,5H2,1-4H3/b8-6+
• InChI Key： KVHCIHGJHYZUSD-SOFGYWHQSA-N
• SMILES： O(CC)/C(=C/C(C)=O)/N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 162
• Topological Polar Surface Area: 29.5